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Compound Name: 1-Methyllysergol-d3
Cat. No.: B15622593
Get Quote
Introduction

1-Methyllysergol is a derivative of lysergol, belonging to the clavine class of ergot alkaloids.
Ergot alkaloids are mycotoxins produced by fungi of the Claviceps genus and are known for
their wide range of biological activities. Accurate and sensitive quantification of ergot alkaloids
and their derivatives is crucial in drug development, toxicology, and food safety. This
application note describes a detailed protocol for the quantitative analysis of 1-Methyllysergol-
d3 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a
deuterated internal standard, such as 1-Methyllysergol-d3, is the gold standard for
guantitative mass spectrometry, as it effectively compensates for matrix effects and variations
in sample preparation and instrument response.[1]

This method is intended for researchers, scientists, and drug development professionals
requiring a robust and reliable analytical procedure for the determination of 1-Methyllysergol in
various matrices.

Principle

The method employs Ultra-High-Performance Liquid Chromatography (UHPLC) for the
separation of 1-Methyllysergol from the sample matrix, followed by detection using a triple
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qguadrupole mass spectrometer. The mass spectrometer is operated in the positive electrospray
ionization (ESI+) mode and utilizes Multiple Reaction Monitoring (MRM) for sensitive and
selective quantification. 1-Methyllysergol-d3 serves as the internal standard to ensure
accuracy and precision.

Experimental Protocols
1. Sample Preparation (General Protocol)

A generic sample preparation protocol based on a modified QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method is provided below. This should be optimized based on the
specific sample matrix (e.g., plasma, serum, tissue homogenate, or plant extract).

» Materials:
o Acetonitrile (ACN), LC-MS grade
o Water, LC-MS grade
o Formic acid (FA), LC-MS grade
o Ammonium carbonate
o Magnesium sulfate (MgSOa), anhydrous
o Sodium chloride (NaCl)
o Dispersive solid-phase extraction (d-SPE) sorbent (e.g., C18)
o Microcentrifuge tubes (1.5 mL and 2 mL)
o Vortex mixer
o Centrifuge

e Procedure:
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o To 1 mL of liquid sample (e.g., plasma), add 1 mL of acetonitrile. For solid samples,
homogenize 1 g of the sample with 10 mL of an 84:16 (v/v) acetonitrile/water solution
containing 200 mg/L ammonium carbonate.

o Add an appropriate amount of 1-Methyllysergol-d3 internal standard solution.

o Add 4 g of MgSOa4 and 1 g of NaCl.

o Vortex vigorously for 1 minute.

o Centrifuge at 4000 rpm for 5 minutes.

o Transfer the upper acetonitrile layer to a d-SPE tube containing 150 mg MgSOa4 and 50 mg
C18 sorbent.

o Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

o Transfer an aliquot of the supernatant to a new tube and evaporate to dryness under a
gentle stream of nitrogen.

o Reconstitute the residue in 100 pL of the initial mobile phase (e.g., 90:10
Water:Acetonitrile with 0.1% Formic Acid).

o Vortex to dissolve and transfer to an autosampler vial for LC-MS/MS analysis.

. Liquid Chromatography (LC) Method

Instrument: UHPLC system

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um particle size)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient:
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Time (min) %B

0.0 10

1.0 10

8.0 95

10.0 95

10.1 10
| 12.0| 10 |

Flow Rate: 0.3 mL/min
Column Temperature: 40 °C
Injection Volume: 5 pL
. Mass Spectrometry (MS) Method
Instrument: Triple quadrupole mass spectrometer
lonization Mode: Electrospray lonization (ESI), Positive
Scan Type: Multiple Reaction Monitoring (MRM)
lon Source Parameters:

o Capillary Voltage: 3.5 kV

[¢]

Source Temperature: 150 °C

[¢]

Desolvation Temperature: 400 °C

o

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 800 L/hr

o
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¢ MRM Transitions:

o The following MRM transitions are hypothesized based on the molecular weight of 1-
Methyllysergol and common fragmentation patterns of related ergot alkaloids. These
parameters should be optimized for the specific instrument being used.

Precursor Product lon  Dwell Time Cone Collision
Compound
lon (m/z) (m/z) (ms) Voltage (V) Energy (eV)
1-
252.2
Methyllysergo  269.2 - 100 30 15
| (Quantifier)
223.1
- 100 30 25
(Qualifier)
1-
255.2
Methyllysergo  272.2 N 100 30 15
(Quantifier)
[-d3
226.1
- 100 30 25
(Qualifier)

Note: The quantifier transition for 1-Methyllysergol is proposed based on the loss of a hydroxyl
group (-17 Da). The qualifier is based on a common fragment of the lysergic acid structure. The
transitions for the deuterated standard are adjusted for the mass difference.

Data Presentation

Table 1: Hypothesized MRM Parameters for 1-Methyllysergol and 1-Methyllysergol-d3

Precursor lon (m/z) Productlon 1 (m/z) Productlon 2 (m/z)
Analyte

[M+H]*+ (Quantifier) (Qualifier)
1-Methyllysergol 269.2 252.2 223.1
1-Methyllysergol-d3 272.2 255.2 226.1
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Disclaimer: The product ions and optimal collision energies are predicted and should be
experimentally determined and optimized for the specific mass spectrometer used.

Mandatory Visualization

Click to download full resolution via product page

Caption: Experimental workflow for the quantitative analysis of 1-Methyllysergol-d3.
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Caption: Generalized signaling pathway for ergot alkaloids via G-protein coupled receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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